Cas no 2156676-42-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid
• CAS No: 2156676-42-3
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5935780
• PubChem ID: 132039838
• Update Time: 2025-07-17

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)non-8-ynoic acid
• EN300-1090294
• SCHEMBL19497051
• 2156676-42-3

• Inchi： 1S/C24H25NO4/c1-2-3-4-5-6-15-22(23(26)27)25-24(28)29-16-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h1,7-14,21-22H,3-6,15-16H2,(H,25,28)(H,26,27)
• InChI Key： ODPQAOWGUOTVPW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCCCC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid (CAS No. 2156676-42-3)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid, with the CAS number 2156676-42-3, is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-amino-non-8-ynoic acid, is a derivative of nonynoic acid with a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the amino group. The unique structure of this compound makes it an essential building block in various synthetic pathways, particularly in the development of bioconjugates and therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity and purity of the final product. The presence of the alkyne functional group in the nonynoic acid chain provides a valuable handle for click chemistry reactions, enabling the efficient conjugation of this compound to other biomolecules such as proteins, nucleic acids, and small molecules. This property has made it a popular choice in the design of targeted drug delivery systems and imaging agents.

Recent research has highlighted the potential applications of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to create prodrugs that are selectively activated in specific cellular environments. The alkyne group allows for the attachment of targeting ligands, which can enhance the specificity and efficacy of drug delivery to diseased tissues.

In another notable study, researchers at the University of California, San Francisco, utilized this compound to develop novel imaging agents for early cancer detection. By conjugating 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid with fluorescent dyes and targeting peptides, they were able to achieve high-resolution imaging of tumor microenvironments. This approach has significant implications for improving diagnostic accuracy and guiding personalized treatment strategies.

The versatility of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid extends beyond its use in drug delivery and imaging. It has also been explored for its potential in materials science, where its unique chemical properties can be harnessed to create functional polymers and nanomaterials. For example, a recent publication in Advanced Materials reported the synthesis of biocompatible hydrogels using this compound as a crosslinking agent. These hydrogels exhibited excellent mechanical properties and biodegradability, making them suitable for tissue engineering applications.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)non-8-ynoic acid (CAS No. 2156676-42-3) is a multifaceted compound with a wide range of applications in chemical biology, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, imaging, and biomaterials. As research continues to advance, it is likely that new and exciting applications for this compound will emerge, further solidifying its importance in these fields.